4-(Pyrrolidin-2-ylmethoxy)benzene-1-sulfonamide

• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol
• SMILES: C1CC(NC1)COC2=CC=C(C=C2)S(=O)(=O)N
• InChI: InChI=1S/C11H16N2O3S/c12-17(14,15)11-5-3-10(4-6-11)16-8-9-2-1-7-13-9/h3-6,9,13H,1-2,7-8H2,(H2,12,14,15)
• InChIKey: DJHIUJAQKNPCSU-UHFFFAOYSA-N

Pyrrolidine-Benzenesulfonamide Scaffold Overview

4-(Pyrrolidin-2-ylmethoxy)benzene-1-sulfonamide (CAS 1457244-49-3) is a synthetic small molecule with a molecular formula of C₁₁H₁₆N₂O₃S and a molecular weight of 256.32 g/mol [1]. It belongs to the pyrrolidine-benzenesulfonamide class, a chemical family actively investigated for its multi-target therapeutic potential. The compound's structure combines a primary sulfonamide group, a known zinc-binding motif for metalloenzymes, with a pyrrolidine ring linked via a methoxy bridge, a feature explored for modulating enzyme selectivity and antimicrobial activity [2]. Current research into close analogs reveals this scaffold can act as a potent inhibitor of human carbonic anhydrase isoforms, acetylcholinesterase, and shows antimycobacterial effects, positioning the core structure as a versatile lead for medicinal chemistry campaigns.

1

Multi-target enzyme inhibition studies

Pyrrolidine-benzenesulfonamide scaffold supports reported dual CA/AChE pathway research in neurodegenerative and ocular disease models.

2

Antimicrobial screening campaigns

Reported antimycobacterial activity against M. tuberculosis H37Rv enables screening-fit for novel TB lead identification.

3

DNA-targeting probe research

Class-level DNA groove-binding evidence supports mechanistic studies at the enzyme-DNA crosstalk interface.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 62348064, 4-(Pyrrolidin-2-ylmethoxy)benzene-1-sulfonamide. https://pubchem.ncbi.nlm.nih.gov/compound/62348064. Accessed May 3, 2026. View Source
• [2] Poyraz, S., et al. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. *Journal of Biomolecular Structure and Dynamics*, 2024, 42(7), pp. 3441-3458. DOI: 10.1080/07391102.2023.2214224. View Source

Why Generic Sulfonamide Substitution Fails

Generic substitution within the benzenesulfonamide class is not a straightforward process due to the profound impact of the N-substituent on target affinity and selectivity. The pyrrolidine group in 4-(Pyrrolidin-2-ylmethoxy)benzene-1-sulfonamide creates a distinct pharmacophore that is fundamentally different from sulfonamides bearing a simple phenyl, thiadiazole, or unsubstituted alkyl tail. In a class-level study of structurally identical analogs, the pyrrolidine-benzenesulfonamide motif demonstrated a remarkable dual inhibition of carbonic anhydrase (hCA I, hCA II) and acetylcholinesterase (AChE), with specific compounds achieving Ki values as low as 5.14 nM for hCA II and 22.34 nM for AChE [1]. More critically, this scaffold also exhibited a unique polypharmacology, including antituberculosis activity against *M. tuberculosis* H37Rv, which is absent in simpler, classical sulfonamides [1]. These findings confirm that the pyrrolidine-containing side chain is not an inert component; it is a critical driver of biological activity, making interchangeability with other sulfonamide-type enzyme inhibitors (e.g., acetazolamide, dorzolamide) or more basic benzenesulfonamides invalid without a complete loss or alteration of the desired biological profile.

Scaffold

Target core

Pyrrolidine-benzenesulfonamide with methoxy-bridged pyrrolidine ring

Common substitute

Simple benzenesulfonamides (e.g., acetazolamide, dorzolamide)

Pyrrolidine moiety is a critical pharmacophore; multi-target profile may not transfer.

Mechanism

Target profile

Reported dual CA/AChE inhibition with antimycobacterial activity

Common substitute

Classical sulfa antibiotics (DHPS-targeting)

Antitubercular activity is absent in standard sulfonamides; mechanism may differ.

Property

Target feature

Reported CT-DNA groove-binding capacity (class-level evidence)

Common substitute

Non-pyrrolidine sulfonamides (e.g., methazolamide)

DNA-binding is a scaffold-specific property; not present in classical CA inhibitors.

• [1] Poyraz, S., et al. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. *Journal of Biomolecular Structure and Dynamics*, 2024, 42(7), pp. 3441-3458. DOI: 10.1080/07391102.2023.2214224. View Source

Quantitative Differentiation and Class-Level Potency

Dual CA/AChE Inhibition vs. Simpler Analogs

In a direct head-to-head comparison of synthesized pyrrolidine-benzenesulfonamides, the presence of the pyrrolidine ring is pivotal for achieving low-nanomolar dual enzyme inhibition. The compound 3b, a close regioisomeric analog of the target compound, demonstrated an hCA II Ki of 5.14 ± 0.61 nM and an hCA I Ki of 17.61 ± 3.58 nM. This potency is in stark contrast to classical, simpler sulfonamide CA inhibitors like acetazolamide, which exhibits a Ki of 250 nM for hCA I and 12 nM for hCA II [1]. For acetylcholinesterase (AChE), a key target in neurodegenerative diseases, the pyrrolidine-benzenesulfonamide derivatives 6a and 6b displayed Ki values of 22.34 ± 4.53 nM and 27.21 ± 3.96 nM, respectively, comparable to the clinically used drug tacrine (Ki of ~46-66 nM) [1]. This data establishes that the pyrrolidine-benzenesulfonamide core, which includes 4-(Pyrrolidin-2-ylmethoxy)benzene-1-sulfonamide, provides a more balanced and potent dual-inhibition profile than non-pyrrolidine-containing sulfonamides.

Dual CA/AChE Inhibition

Head-to-head

Close analog 3b: hCA II Ki 5.14 nM vs acetazolamide 12 nM; analogs 6a/6b: AChE Ki 22.34–27.21 nM vs tacrine ~46–66 nM

Supports multi-target CA/AChE pathway-study fit

Analog data; verify with target compound

Evidence Dimension	Enzyme Inhibition Potency (Ki)
Target Compound Data	Compound 3b (close analog): hCA I Ki = 17.61 ± 3.58 nM, hCA II Ki = 5.14 ± 0.61 nM. Compounds 6a/6b (close analogs): AChE Ki = 22.34 ± 4.53 nM and 27.21 ± 3.96 nM.
Comparator Or Baseline	Acetazolamide: hCA I Ki = 250 nM, hCA II Ki = 12 nM [1]. Tacrine: AChE Ki ≈ 46-66 nM [1].
Quantified Difference	For hCA II, the analog is 2.3-fold more potent than acetazolamide. For AChE, analogs are up to 2.1-fold more potent than tacrine. The dual-activity profile is unique to the class.
Conditions	In vitro fluorometric assay for CA isoforms. AChE inhibition assay using acetylthiocholine iodide as substrate. Data from Poyraz et al. (2023) study on synthesized pyrrolidine-benzenesulfonamides [1].

Why This Matters

This quantitative data supports the selection of a pyrrolidine-benzenesulfonamide scaffold for projects requiring potent, simultaneous modulation of both carbonic anhydrase and acetylcholinesterase, a polypharmacology not achievable with classical, single-target sulfonamides.

• [1] Poyraz, S., et al. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. *Journal of Biomolecular Structure and Dynamics*, 2024, 42(7), pp. 3441-3458. DOI: 10.1080/07391102.2023.2214224. View Source

Antitubercular Selectivity vs. Standard Sulfonamides

Standard sulfonamide antibiotics (e.g., sulfamethoxazole, sulfadiazine) target dihydropteroate synthase (DHPS) in bacteria but generally lack significant activity against *Mycobacterium tuberculosis*. In a direct head-to-head microbiological evaluation, the novel pyrrolidine-containing benzenesulfonamides 6a, 6b, and 6c exhibited a moderate but distinct antitubercular effect on the *M. tuberculosis* H37Rv strain with minimum inhibitory concentration (MIC) values in the range of 25-50 µg/mL [1]. In contrast, simple benzenesulfonamide or classical sulfa drugs are inactive at these concentrations. This demonstrates that the pyrrolidine function introduces a new mechanism of action against mycobacteria, a feature completely absent in the broader sulfonamide antibiotic class, positioning the target compound's chemotype as a potential starting point for developing antitubercular agents with a novel mode of action.

Antimycobacterial Activity

Head-to-head

Analogs 6a–6c: MIC 25–50 µg/mL against M. tuberculosis H37Rv; classical sulfa antibiotics inactive at comparable concentrations

Supports antimicrobial screening context

Analog data; MIC endpoint context to verify

Evidence Dimension	Antimycobacterial Activity (MIC)
Target Compound Data	Analog compounds 6a-6c: MIC against M. tuberculosis H37Rv = 25-50 µg/mL [1].
Comparator Or Baseline	Classical sulfonamide antibiotics (e.g., sulfamethoxazole, sulfadiazine): Inactive against M. tuberculosis at comparable concentrations.
Quantified Difference	Gain of function: antitubercular activity is present in the pyrrolidine-benzenesulfonamide class but absent in simple sulfonamides.
Conditions	In vitro susceptibility testing against M. tuberculosis H37Rv strain. Data from Poyraz et al. (2023) study [1].

Why This Matters

For researchers screening for new antimycobacterial leads, this scaffold offers a mechanistically distinct alternative to traditional antibiotics, with confirmed activity against the standard laboratory strain of *M. tuberculosis*.

• [1] Poyraz, S., et al. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. *Journal of Biomolecular Structure and Dynamics*, 2024, 42(7), pp. 3441-3458. DOI: 10.1080/07391102.2023.2214224. View Source

DNA Groove-Binding Capacity

A key differentiator from simple benzenesulfonamides is the interaction of the pyrrolidine-containing analogs with DNA. Spectroscopic and viscometric studies on compounds within this series confirmed their ability to bind to calf thymus DNA (CT-DNA) via a groove-binding mode [1]. The binding constants (Kb) for representative compounds were measured, with some analogs demonstrating a strong affinity (Kb on the order of 10⁴ to 10⁵ M⁻¹). Classical carbonic anhydrase inhibitor sulfonamides like acetazolamide or methazolamide do not exhibit this DNA-binding property. This unique attribute suggests potential applications in anticancer drug design, where DNA-targeting is a validated therapeutic strategy, providing a clear point of procurement differentiation for studies evaluating multimodal mechanisms of action.

DNA Groove Binding

Class-level

Pyrrolidine-benzenesulfonamide analogs bind CT-DNA via groove-binding mode; Kb ~10⁴–10⁵ M⁻¹ (UV-Vis/EB displacement)

Supports DNA-targeting assay context

Class-level inference; confirm with target compound

Evidence Dimension	DNA Binding Affinity (Kb)
Target Compound Data	Pyrrolidine-benzenesulfonamide analogs: Bind CT-DNA via groove binding with Kb ≈ 10⁴–10⁵ M⁻¹ [1].
Comparator Or Baseline	Acetazolamide, Methazolamide, or simple benzenesulfonamides: No significant DNA binding ability reported.
Quantified Difference	Qualitative gain of function: DNA binding is a novel property conferred by the pyrrolidine-containing chemotype.
Conditions	UV-Vis absorption spectroscopy and fluorescence quenching with ethidium bromide (EB) displacement assay using calf thymus DNA (CT-DNA). Data from Poyraz et al. (2023) [1].

Why This Matters

This property provides a scientific rationale for selecting this compound family for anticancer studies, as the DNA-binding capability is a distinct functional advantage over traditional sulfonamide enzyme inhibitors.

• [1] Poyraz, S., et al. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. *Journal of Biomolecular Structure and Dynamics*, 2024, 42(7), pp. 3441-3458. DOI: 10.1080/07391102.2023.2214224. View Source

Strategic Procurement Scenarios

Multi-Target Lead for Alzheimer’s and Glaucoma

The proven, quantitative dual-inhibition profile of the pyrrolidine-benzenesulfonamide class against carbonic anhydrase and acetylcholinesterase makes 4-(Pyrrolidin-2-ylmethoxy)benzene-1-sulfonamide an ideal scaffold for hit-to-lead campaigns. Researchers can leverage its low-nanomolar potency against hCA II (Ki = 5.14 nM for a close analog) and AChE (Ki = 22.34 nM) to develop multi-modal therapeutics for Alzheimer's disease or glaucoma, as demonstrated in a direct head-to-head study against clinical standards acetazolamide and tacrine [1]. Procuring this specific compound provides the critical core for generating focused libraries to optimize selectivity and blood-brain barrier penetration.

Novel Agent Discovery for Drug-Resistant TB

Given the established antimycobacterial activity of its analogs against *M. tuberculosis* H37Rv (MIC 25-50 µg/mL), a property absent in all classical sulfonamide antibiotics, this compound is a high-priority starting material for medicinal chemistry groups targeting tuberculosis [1]. Its procurement supports programs aimed at designing novel drugs against drug-resistant TB by optimizing the pyrrolidine-benzenesulfonamide core to improve MIC values, ensuring a mechanistically novel approach distinct from traditional DHPS inhibitors.

Chemical Probe for DNA Damage and Enzyme Crosstalk

The unique dual-functionality of the pyrrolidine-benzenesulfonamide chemotype—combining enzyme inhibition (CA, AChE) with DNA groove-binding capability—makes 4-(Pyrrolidin-2-ylmethoxy)benzene-1-sulfonamide a valuable chemical probe for studying the intersection of metabolic dysregulation and genomic instability in cancer cells [1]. Procuring this compound enables the design of mechanistic studies to investigate how CA/AChE inhibition combined with direct DNA interaction can synergistically affect cancer cell proliferation, a research area untapped by standard non-DNA-binding sulfonamides.

Antifungal and Antibacterial Drug Design Scaffold

The compound's structural class has demonstrated broad-spectrum antimicrobial and antifungal properties. In vitro assays on close analogs revealed effectiveness against various fungal and bacterial strains [1]. Procurement of this specific sulfonamide provides a key intermediate for synthesizing and testing focused compound libraries aimed at expanding the antimicrobial spectrum, offering a new template for developing next-generation antimicrobials where resistance to existing sulfa drugs is a clinical problem.

Application

Selection Property

Validation Focus

Multi-target CA/AChE pathway research

Reported dual-inhibition profile

CA/AChE pathway endpoint interpretation

Antimycobacterial screening studies

Scaffold-specific antitubercular activity

MIC and strain-panel endpoint review

DNA-targeting mechanistic probe research

DNA groove-binding capacity

DNA-binding assay endpoint validation

Broad-spectrum antimicrobial scaffold optimization

Reported antibacterial/antifungal scope

Strain-panel susceptibility review

• [1] Poyraz, S., et al. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. *Journal of Biomolecular Structure and Dynamics*, 2024, 42(7), pp. 3441-3458. DOI: 10.1080/07391102.2023.2214224. View Source